2-Bromo-6-(4-chlorophenyl)pyrazine
Cat. No. B8349853
M. Wt: 269.52 g/mol
InChI Key: CXXLMBYQEQWGTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07199239B2
Procedure details
To a flask containing 2-chloro-6-(4-chlorophenyl)pyrazine (2.35 g, 10.4 mmol), was added phosphorus tribromide (17 mL) and the mixture heated at reflux for 6 h under nitrogen. The reaction mixture was cooled to room temperature prior to pouring carefully into iced water (600 mL) the resulting mixture was adjusted to pH 6–7 using aqueous ammonia and extracted with diethyl ether (2×250 mL). The organic solution was dried (MgSO4) and the solvent removed in vacuo. The reaction had not gone to completion so the residue was treated with added phosphorus tribromide (17 mL) and heated at reflux for a further 5 h under nitrogen. Work up as before afforded the title compound as a pale yellow solid (0.97 g).
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:7]=[N:6][CH:5]=[C:4]([C:8]2[CH:13]=[CH:12][C:11]([Cl:14])=[CH:10][CH:9]=2)[N:3]=1.P(Br)(Br)[Br:16].N>O>[Br:16][C:2]1[CH:7]=[N:6][CH:5]=[C:4]([C:8]2[CH:13]=[CH:12][C:11]([Cl:14])=[CH:10][CH:9]=2)[N:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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2.35 g
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Type
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reactant
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Smiles
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ClC1=NC(=CN=C1)C1=CC=C(C=C1)Cl
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Step Two
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Name
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Quantity
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17 mL
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Type
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reactant
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Smiles
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P(Br)(Br)Br
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N
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Step Four
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Name
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Quantity
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600 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 6 h under nitrogen
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Duration
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6 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with diethyl ether (2×250 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic solution was dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent removed in vacuo
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ADDITION
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Type
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ADDITION
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Details
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was treated with added phosphorus tribromide (17 mL)
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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at reflux for a further 5 h under nitrogen
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Duration
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5 h
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC1=NC(=CN=C1)C1=CC=C(C=C1)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.97 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
